Cas no 750556-75-3 (2-Piperidinecarboxylicacid, 4-ethyl-, 2,2-dimethylpropyl ester, (2R,4R)-)

• Product Name: 2-Piperidinecarboxylicacid, 4-ethyl-, 2,2-dimethylpropyl ester, (2R,4R)-
• CAS No: 750556-75-3
• MF: C₁₃H₂₅NO₂
• MW: 227.343104124069
• CID: 561578
• Update Time: 2022-09-22

2-Piperidinecarboxylicacid, 4-ethyl-, 2,2-dimethylpropyl ester, (2R,4R)- Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinecarboxylicacid, 4-ethyl-, 2,2-dimethylpropyl ester, (2R,4R)-
• 2-Piperidinecarboxylicacid,4-ethyl-,2,2-dimethylpropylester,(2R,4R)-(9CI)

• Inchi： 1S/C13H25NO2/c1-5-10-6-7-14-11(8-10)12(15)16-9-13(2,3)4/h10-11,14H,5-9H2,1-4H3/t10-,11-/m1/s1
• InChI Key： YGHQGKZYQXTYMB-GHMZBOCLSA-N
• SMILES： N1CC[C@@H](CC)C[C@@H]1C(OCC(C)(C)C)=O

Computed Properties

• Exact Mass: 227.189
• Monoisotopic Mass: 227.189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3A^2